Cas no 2228679-55-6 (2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid
• CAS No: 2228679-55-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5822094
• PubChem ID: 165836410
• Update Time: 2023-12-27

2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid
• 2228679-55-6
• EN300-1729221
• 2,2-dimethyl-3-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H15N3O2/c1-10(2)7(8(10)9(14)15)3-4-13-6-11-5-12-13/h5-8H,3-4H2,1-2H3,(H,14,15)
• InChI Key： JEXOKJNDPWJJHK-UHFFFAOYSA-N
• SMILES： OC(C1C(CCN2C=NC=N2)C1(C)C)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68Ų